2-[4-(6-Bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(3-toluidino)acrylonitrile
2-[4-(6-Bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(3-toluidino)acrylonitrile
Brand Name:
Vulcanchem
CAS No.:
342377-16-6
VCID:
VC0375905
InChI:
InChI=1S/C22H14BrN3O2S/c1-13-3-2-4-17(7-13)25-11-15(10-24)21-26-19(12-29-21)18-9-14-8-16(23)5-6-20(14)28-22(18)27/h2-9,11-12,25H,1H3/b15-11-
SMILES:
CC1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O
Molecular Formula:
C22H14BrN3O2S
Molecular Weight:
464.3g/mol
2-[4-(6-Bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(3-toluidino)acrylonitrile
CAS No.: 342377-16-6
Main Products
VCID: VC0375905
Molecular Formula: C22H14BrN3O2S
Molecular Weight: 464.3g/mol
![2-[4-(6-Bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(3-toluidino)acrylonitrile - 342377-16-6](/images/no_structure.jpg)
| CAS No. | 342377-16-6 |
|---|---|
| Product Name | 2-[4-(6-Bromo-2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(3-toluidino)acrylonitrile |
| Molecular Formula | C22H14BrN3O2S |
| Molecular Weight | 464.3g/mol |
| IUPAC Name | (Z)-2-[4-(6-bromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]-3-(3-methylanilino)prop-2-enenitrile |
| Standard InChI | InChI=1S/C22H14BrN3O2S/c1-13-3-2-4-17(7-13)25-11-15(10-24)21-26-19(12-29-21)18-9-14-8-16(23)5-6-20(14)28-22(18)27/h2-9,11-12,25H,1H3/b15-11- |
| Standard InChIKey | SFYMXVMUPDXKPN-PTNGSMBKSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O |
| SMILES | CC1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O |
| Canonical SMILES | CC1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O |
| PubChem Compound | 1724150 |
| Last Modified | Nov 11 2021 |
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